Cas no 80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-)

80444-76-4 structure
Product name:2-Pyrrolidinone, 5-decyl-1-ethyl-
2-Pyrrolidinone, 5-decyl-1-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 5-decyl-1-ethyl-
- 5-decyl-1-ethylpyrrolidin-2-one
- DTXSID80509460
- 80444-76-4
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- Inchi: InChI=1S/C16H31NO/c1-3-5-6-7-8-9-10-11-12-15-13-14-16(18)17(15)4-2/h15H,3-14H2,1-2H3
- InChI Key: XAENKNXWLXJGED-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC1CCC(=O)N1CC
Computed Properties
- Exact Mass: 253.240564612g/mol
- Monoisotopic Mass: 253.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
- XLogP3: 5.3
2-Pyrrolidinone, 5-decyl-1-ethyl- Related Literature
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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3. Back matter
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4. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-) Related Products
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 59227-89-3(Laurocapram)
- 996-97-4(N,N-Diethyloctanamide)
- 2556-73-2(N-Methylcaprolactam)
- 872-50-4(N-Methylpyrrolidone)
- 3470-98-2(1-Butylpyrrolidin-2-one)
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